Cas no 618428-45-8 ((2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (αR,βS)-β-(benzoylamino)-α-[[tris(1-methylethyl)silyl]oxy]benzenepropanoate)

(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (αR,βS)-β-(benzoylamino)-α-[[tris(1-methylethyl)silyl]oxy]benzenepropanoate structure
618428-45-8 structure
Product Name:(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (αR,βS)-β-(benzoylamino)-α-[[tris(1-methylethyl)silyl]oxy]benzenepropanoate
CAS No:618428-45-8
MF:C58H73NO15Si
MW:1052.28343939781
CID:5689523
Update Time:2024-02-02

(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (αR,βS)-β-(benzoylamino)-α-[[tris(1-methylethyl)silyl]oxy]benzenepropanoate Chemical and Physical Properties

Names and Identifiers

    • (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-4,6,12b-Tris(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (αR,βS)-β-(benzoylamino)-α-[[tris(1-methylethyl)silyl]oxy]benzenepropanoate
    • Inchi: 1S/C58H73NO15Si/c1-32(2)75(33(3)4,34(5)6)74-48(46(39-23-17-14-18-24-39)59-52(64)40-25-19-15-20-26-40)54(66)71-42-30-58(67)51(72-53(65)41-27-21-16-22-28-41)49-56(13,50(63)47(70-37(9)61)45(35(42)7)55(58,11)12)43(69-36(8)60)29-44-57(49,31-68-44)73-38(10)62/h14-28,32-34,42-44,46-49,51,67H,29-31H2,1-13H3,(H,59,64)/t42-,43-,44+,46-,47+,48+,49-,51-,56+,57-,58+/m0/s1
    • InChI Key: ARZTWWPENJHXEU-QZBMGFLKSA-N
    • SMILES: C1([C@H](NC(=O)C2=CC=CC=C2)[C@@H](O[Si](C(C)C)(C(C)C)C(C)C)C(O[C@H]2C[C@]3(O)C(C)(C)C(=C2C)[C@@H](OC(C)=O)C(=O)[C@]2(C)[C@@H](OC(C)=O)C[C@]4([H])[C@](OC(C)=O)([C@@]2([H])[C@@H]3OC(=O)C2=CC=CC=C2)CO4)=O)=CC=CC=C1

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 971.0±65.0 °C(Predicted)
  • pka: 12.33±0.70(Predicted)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.